Cas no 196801-10-2 (Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-)
196801-10-2 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
CAS No:196801-10-2
MF:C7H11NO
MW:125.168341875076
CID:1388444
Update Time:2024-08-16
Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
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- Inchi: 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
- InChI Key: MFPCXQNVYPKUSM-BQBZGAKWSA-N
- SMILES: [C@@H]1(C#N)CCCC[C@@H]1O
Computed Properties
- Exact Mass: 125.08413
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 270.0±33.0 °C(Predicted)
- PSA: 44.02
- pka: 14.09±0.40(Predicted)
Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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